Cas no 2011142-64-4 (1-bromo-3-chloro-2-(2,3-dimethoxypropoxy)-2-methylpropane)

• Product Name: 1-bromo-3-chloro-2-(2,3-dimethoxypropoxy)-2-methylpropane
• CAS No: 2011142-64-4
• MF: C₉H₁₈BrClO₃
• MW: 289.594421863556
• CID: 6416737
• PubChem ID: 165489666
• Update Time: 2025-05-25

1-bromo-3-chloro-2-(2,3-dimethoxypropoxy)-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-chloro-2-(2,3-dimethoxypropoxy)-2-methylpropane
• 2011142-64-4
• EN300-1136622

• Inchi： 1S/C9H18BrClO3/c1-9(6-10,7-11)14-5-8(13-3)4-12-2/h8H,4-7H2,1-3H3
• InChI Key： RGORULAEECHUGV-UHFFFAOYSA-N
• SMILES： BrCC(C)(CCl)OCC(COC)OC

Computed Properties

• Exact Mass: 288.01278g/mol
• Monoisotopic Mass: 288.01278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 27.7Ų

Additional information on 1-bromo-3-chloro-2-(2,3-dimethoxypropoxy)-2-methylpropane

Professional Introduction to Compound with CAS No. 2011142-64-4 and Product Name: 1-bromo-3-chloro-2-(2,3-dimethoxypropoxy)-2-methylpropane

The compound with the CAS number 2011142-64-4 and the product name 1-bromo-3-chloro-2-(2,3-dimethoxypropoxy)-2-methylpropane represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This highly functionalized alkyl ether exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. Its molecular architecture, featuring both bromo and chloro substituents along with an ethereal linkage, positions it as a versatile building block for further derivatization.

In recent years, the demand for specialized reagents in drug discovery has surged, driven by the need for more efficient and selective synthetic pathways. The compound 1-bromo-3-chloro-2-(2,3-dimethoxypropoxy)-2-methylpropane has emerged as a critical component in multi-step synthetic sequences, particularly in the preparation of complex heterocyclic compounds. Its ability to undergo nucleophilic substitution reactions at both bromo and chloro sites allows for precise control over regiochemistry, enabling chemists to construct intricate molecular frameworks with high fidelity.

One of the most compelling applications of this compound is in the synthesis of bioactive molecules. Researchers have leveraged its reactive handles to develop novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in constructing scaffolds for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The presence of the 2-(2,3-dimethoxypropoxy) group introduces steric bulk and electronic modulation, which can fine-tune binding interactions with biological targets. This has been particularly advantageous in designing molecules that exhibit high selectivity and potency.

Advances in computational chemistry have further enhanced the utility of 1-bromo-3-chloro-2-(2,3-dimethoxypropoxy)-2-methylpropane. Molecular modeling studies have revealed insights into its reactivity patterns, allowing researchers to predict optimal reaction conditions with greater accuracy. These predictions have been validated experimentally, leading to streamlined synthetic routes that minimize side products and improve yields. Such improvements are crucial for scaling up production while maintaining cost-effectiveness, a key consideration in industrial pharmaceutical settings.

The role of this compound extends beyond small molecule drug development. It has also shown promise in materials science, particularly in the creation of functional polymers and liquid crystals. The ethereal linkage provides a flexible yet stable framework that can be tailored for specific applications. For example, researchers have incorporated derivatives of 1-bromo-3-chloro-2-(2,3-dimethoxypropoxy)-2-methylpropane into polymer backbones to enhance thermal stability and mechanical strength. These innovations highlight the compound's broad applicability across multiple scientific disciplines.

Recent patents have underscored the commercial significance of this compound. Companies specializing in fine chemicals have patented processes for its efficient synthesis and purification. These patents not only protect intellectual property but also contribute to the standardization of methodologies used by academic and industrial researchers alike. The growing body of literature on this compound reflects its increasing importance as a chemical intermediate.

The environmental impact of using 1-bromo-3-chloro-2-(2,3-dimethoxypropoxy)-2-methylpropane has also been a focus of research. Efforts have been made to develop greener synthetic routes that reduce waste and minimize hazardous byproducts. Catalytic methods have been explored as alternatives to traditional acid-mediated reactions, offering a more sustainable approach to producing this valuable intermediate. Such initiatives align with global trends toward greener chemistry practices.

Future directions for research on this compound include exploring its potential in medicinal chemistry beyond kinase inhibition. There is growing interest in using it as a precursor for developing antiviral and antibacterial agents due to its structural versatility. Additionally, its incorporation into drug delivery systems has been proposed as a means to enhance bioavailability and targeted release profiles for therapeutic molecules.

In conclusion, 1-bromo-3-chloro-2-(2,3-dimethoxypropoxy)-2-methylpropane (CAS No. 2011142-64-4) stands as a testament to the ingenuity of modern organic synthesis. Its unique properties make it an indispensable tool for chemists working at the intersection of pharmaceuticals and materials science. As research continues to uncover new applications for this compound, its significance is poised to grow even further.